Cas no 222044-88-4 (11,12-Diphenyl-11,12-dihydroindolo[2,3-a]carbazole)

• Product Name: 11,12-Diphenyl-11,12-dihydroindolo[2,3-a]carbazole
• CAS No: 222044-88-4
• MF: C₃₀H₂₀N₂
• MW: 408.493206977844
• MDL: MFCD30478533
• CID: 2952086
• PubChem ID: 22105111
• Update Time: 2025-05-28

11,12-Diphenyl-11,12-dihydroindolo[2,3-a]carbazole Chemical and Physical Properties

Names and Identifiers

• 11,12-Dihydro-11,12-diphenyl-indolo
• AMY19516
• 11,12-diphenylindolo[2,3-a]carbazole
• 11,12-Diphenyl-11,12-dihydroindolo[2,3-a]carbazole
• SCHEMBL127119
• FLCOBMXLSOVHGE-UHFFFAOYSA-N
• 11,12-diphenyl-11,12-dihydro-11,12-diazaindeno[2,1-a]fluorene
• BS-53704
• 11,12-Dihydro-11,12-diphenylindolo[2,3-a]carbazole
• AC-33539
• 222044-88-4
• 11,12-diphenyl-11H,12H-indolo[2,3-a]carbazole

• MDL： MFCD30478533
• Inchi： 1S/C30H20N2/c1-3-11-21(12-4-1)31-27-17-9-7-15-23(27)25-19-20-26-24-16-8-10-18-28(24)32(30(26)29(25)31)22-13-5-2-6-14-22/h1-20H
• InChI Key： FLCOBMXLSOVHGE-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=CC=CC=2C2=CC=C3C4C=CC=CC=4N(C4C=CC=CC=4)C3=C12

Computed Properties

• Exact Mass: 408.162648646Da
• Monoisotopic Mass: 408.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 9.9

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.6E-6 g/L) (25 ºC),